Cas no 2639425-04-8 (Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate)

• Product Name: Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate
• CAS No: 2639425-04-8
• MF: C₁₂H₁₃F₃INO₂
• MW: 387.136806249619
• CID: 5664264
• PubChem ID: 165899151
• Update Time: 2025-11-01

Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27732932
• 2639425-04-8
• tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate
• Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate

• Inchi： 1S/C12H13F3INO2/c1-11(2,3)19-10(18)7-4-6(12(13,14)15)5-8(16)9(7)17/h4-5H,17H2,1-3H3
• InChI Key： KBFKTNMHRNKQBR-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(=C1N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 386.99431g/mol
• Monoisotopic Mass: 386.99431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate

Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate: An Overview of a Promising Compound (CAS No. 2639425-04-8)

Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate (CAS No. 2639425-04-8) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various applications, particularly in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate is composed of a tert-butyl ester group, an amino group, an iodo substituent, and a trifluoromethyl group attached to a benzene ring. These functional groups confer distinct chemical properties that make the compound highly reactive and versatile in synthetic transformations. The presence of the amino group and the trifluoromethyl group, in particular, provides opportunities for further functionalization and derivatization, making it a valuable starting material for the synthesis of complex molecules.

Recent studies have highlighted the potential of Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate in medicinal chemistry. One notable application is its use as an intermediate in the synthesis of small molecules with therapeutic potential. For instance, researchers have explored its utility in the development of inhibitors for specific enzymes involved in various diseases. The iodo substituent and the trifluoromethyl group contribute to the compound's ability to interact with biological targets, enhancing its pharmacological properties.

In addition to its role as a synthetic intermediate, Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate has shown promise in the field of drug discovery. Its unique structure allows it to serve as a scaffold for the design and synthesis of novel compounds with improved bioavailability and reduced toxicity. This is particularly important in the development of drugs for conditions such as cancer, neurodegenerative diseases, and infectious diseases.

The physical and chemical properties of Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate have been extensively studied. It is a solid at room temperature with a melting point that can vary depending on purity and crystalline form. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions. Its stability under different conditions has also been evaluated, providing valuable information for its handling and storage.

Synthetic methods for the preparation of Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate have been well-documented in the literature. One common approach involves the reaction of 2-amino-3-iodo-5-(trifluoromethyl)benzoic acid with tert-butyl alcohol in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC). This method yields high purity product with good yields, making it suitable for large-scale synthesis.

The biological activity of Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate has been investigated through various assays. In vitro studies have shown that it can inhibit specific enzymes involved in signal transduction pathways, suggesting its potential as a lead compound for drug development. Additionally, preliminary pharmacokinetic studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for successful drug candidates.

Furthermore, computational methods have been employed to predict the binding affinity and selectivity of Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate to target proteins. Molecular docking studies have provided insights into the interactions between the compound and its biological targets, guiding further optimization efforts to enhance its potency and selectivity.

In conclusion, Tert-butyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate (CAS No. 2639425-04-8) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal applications. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an important role in advancing our understanding of chemical biology and contributing to the discovery of new therapeutic agents.